Cas no 2229336-27-8 (tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate)
tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate
- 2229336-27-8
- tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate
- EN300-1871611
-
- Inchi: 1S/C15H30N2O2/c1-13(2,3)19-12(18)17-10(9-16)8-11-14(4,5)15(11,6)7/h10-11H,8-9,16H2,1-7H3,(H,17,18)
- InChI Key: UGQVDQDZMARCOY-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC(CN)CC1C(C)(C)C1(C)C)=O
Computed Properties
- Exact Mass: 270.230728204g/mol
- Monoisotopic Mass: 270.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1871611-0.05g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 0.05g |
$1104.0 | 2023-09-18 | ||
| Enamine | EN300-1871611-0.1g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 0.1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1871611-0.25g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 0.25g |
$1209.0 | 2023-09-18 | ||
| Enamine | EN300-1871611-0.5g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 0.5g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1871611-1.0g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1871611-2.5g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 2.5g |
$2576.0 | 2023-09-18 | ||
| Enamine | EN300-1871611-5.0g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1871611-10.0g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1871611-1g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 1g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1871611-5g |
tert-butyl N-[1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]carbamate |
2229336-27-8 | 5g |
$3812.0 | 2023-09-18 |
tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate
tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate (CAS No. 2229336-27-8): A Comprehensive Overview
tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate (CAS No. 2229336-27-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino functional group, and a tetramethylcyclopropyl moiety. These structural elements contribute to its potential applications in various therapeutic areas.
The tert-butyl group is a common protecting group in organic synthesis, known for its stability and ease of removal under specific conditions. This feature makes the compound particularly useful in multi-step synthetic processes where protection and deprotection steps are essential. The amino functional group is crucial for the compound's biological activity, as it can participate in hydrogen bonding and other interactions with biological targets.
The tetramethylcyclopropyl moiety is a distinctive feature of this compound. This cyclic structure imparts unique steric and electronic properties that can influence the compound's binding affinity and selectivity towards specific receptors or enzymes. Recent studies have shown that compounds with similar cyclic structures exhibit promising pharmacological properties, such as improved metabolic stability and reduced toxicity.
In the context of medicinal chemistry, tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate has been explored for its potential as a lead compound in drug discovery. Its structural complexity and functional groups make it an attractive candidate for optimization through structure-activity relationship (SAR) studies. Researchers have used computational methods to predict the compound's binding modes and interactions with target proteins, providing valuable insights into its mechanism of action.
One of the key areas of interest for this compound is its potential application in the treatment of neurodegenerative diseases. The amino group and the tetramethylcyclopropyl moiety are thought to play critical roles in modulating neurotransmitter systems and protecting neuronal cells from oxidative stress. Preclinical studies have shown that derivatives of this compound exhibit neuroprotective effects in cellular models of Parkinson's disease and Alzheimer's disease.
Additionally, tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory activity can have broad therapeutic applications. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
The synthesis of tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate involves several steps, including the formation of the tert-butyl carbamate protecting group and the introduction of the tetramethylcyclopropyl moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. These improvements are crucial for advancing its development into clinical trials.
Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate is still in the preclinical stage, early results are promising. Preclinical studies have shown that it has favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These findings support further investigation into its potential as a therapeutic agent.
In conclusion, tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate (CAS No. 2229336-27-8) is a promising compound with potential applications in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and mechanisms of action, this compound holds significant promise for advancing medical treatments.
2229336-27-8 (tert-butyl N-1-amino-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)